1-(3-((Benzyloxy)methyl)piperidin-1-yl)-4-phenylbutane-1,4-dione

• IUPAC Name: 1-phenyl-4-[3-(phenylmethoxymethyl)piperidin-1-yl]butane-1,4-dione
• InChI: InChI=1S/C23H27NO3/c25-22(21-11-5-2-6-12-21)13-14-23(26)24-15-7-10-20(16-24)18-27-17-19-8-3-1-4-9-19/h1-6,8-9,11-12,20H,7,10,13-18H2
• InChI Key: YIKODMKHOIKBJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC(=O)C2=CC=CC=C2)COCC3=CC=CC=C3
• Molecular Formula: C23H27NO3
• Molecular Weight: 365.5 g/mol

Description

This compound is a complex organic molecule that contains a piperidine ring, a benzyl group, and a butanedione group. Piperidine is a common structural motif in many pharmaceuticals and natural products.

Synthesis Analysis

While specific synthesis methods for this compound were not found, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. Protodeboronation of pinacol boronic esters has been reported as a method to synthesize similar compounds.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also contains a benzyl group attached to the piperidine ring and a butanedione group.

Chemical Reactions Analysis

Piperidine derivatives can participate in a variety of chemical reactions. For example, Suzuki–Miyaura cross-coupling is a common reaction involving organoboron compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperidine is a six-membered heterocycle.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, and new methods of synthesis and applications are continually being explored.